Cas no 2171988-51-3 (tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2171988-51-3
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 6190703
• PubChem ID: 132388268
• Update Time: 2025-10-12

tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate
• tert-Butyl (5-(tetrahydrofuran-3-carbonyl)thiazol-2-yl)carbamate
• EN300-1657566
• 2171988-51-3
• AKOS034139131
• starbld0035211
• Z3039203120
• tert-butyl N-[5-(oxolane-3-carbonyl)-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C13H18N2O4S/c1-13(2,3)19-12(17)15-11-14-6-9(20-11)10(16)8-4-5-18-7-8/h6,8H,4-5,7H2,1-3H3,(H,14,15,17)
• InChI Key： PPTSIGAMLVPYIE-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C1COCC1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate

Professional Introduction to Compound CAS No. 2171988-51-3 and Product Name: tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate

The compound with the CAS number 2171988-51-3 and the product name tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural versatility. The presence of both an oxolane ring and a thiazole moiety in its molecular structure suggests a unique combination of chemical properties that make it a valuable candidate for further research and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse pharmacological effects. The tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate molecule, with its intricate architecture, is particularly intriguing. The oxolane ring contributes to the compound's stability and reactivity, while the thiazole ring is known for its role in various biological processes. This combination has led researchers to investigate its potential applications in drug discovery and therapeutic interventions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate moiety is reminiscent of structures found in several FDA-approved drugs, which have demonstrated efficacy in treating a range of diseases. This similarity suggests that the compound may exhibit comparable pharmacological properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. Thiazole-based compounds have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate molecule leverages these properties by incorporating a thiazole ring into its structure. Additionally, the tert-butyl group enhances the compound's lipophilicity, which can improve its bioavailability and membrane permeability—critical factors for drug efficacy.

The oxolane ring in the molecule adds another layer of complexity and functionality. Oxolane derivatives are known for their ability to act as chiral auxiliaries and intermediates in organic synthesis. In the context of pharmaceuticals, such structures can influence the stereochemistry of drug molecules, potentially leading to enhanced binding affinity and selectivity. This feature makes tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate a particularly interesting candidate for designing novel therapeutics.

Current research in this area is focused on optimizing the synthesis and purification methods for this compound. Efficient synthetic routes are essential for large-scale production and for conducting comprehensive biological evaluations. Researchers are exploring various catalytic systems and reaction conditions to improve yield and purity while minimizing side products. These efforts are crucial for advancing the compound from a laboratory curiosity to a viable candidate for clinical trials.

Beyond its structural significance, tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate also holds promise in terms of drug delivery systems. The molecular characteristics of this compound make it amenable to formulation as prodrugs or nanoparticles, which can enhance targeted delivery and controlled release profiles. Such advancements could significantly improve therapeutic outcomes by optimizing dosing regimens and minimizing systemic side effects.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for this type of compound. By leveraging high-throughput virtual screening, researchers can rapidly identify potential lead structures with desired pharmacological properties. This approach has already been instrumental in identifying novel analogs of tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate that exhibit enhanced activity or improved pharmacokinetic profiles.

In conclusion, tert-butyl N-5-(oxolane-3-carbonyl)-1,3-thiazol-2-ylcarbamate represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups positions it as a valuable tool for both academic research and industrial development. As our understanding of its biological activities grows, so too will its potential applications in medicine. The continued exploration of this compound and its derivatives is undoubtedly one of the most exciting frontiers in contemporary medicinal chemistry.